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Compound of Interest

Compound Name: Norazine

Cat. No.: B3065111 Get Quote

Disclaimer: Publicly available ecotoxicological data for the triazine herbicide Norazine (CAS

No. 3004-71-5) is limited. This guide summarizes the known characteristics of Norazine and

utilizes data from the structurally similar and extensively studied herbicide, atrazine, as a proxy

to infer potential effects on non-target organisms. This information is intended for research and

drug development professionals and should be interpreted with caution. All data presented for

atrazine is for illustrative purposes and does not represent confirmed effects of Norazine.

Introduction to Norazine
Norazine is a triazine herbicide with the chemical formula C₇H₁₂ClN₅.[1] Like other triazine

herbicides, its primary mode of action in target plant species is the inhibition of photosynthesis.

[1] It competitively binds to the Q1]

Chemical and Physical Properties of Norazine:

Property Value

CAS Number 3004-71-5

Molecular Formula C₇H₁₂ClN₅

Molecular Weight 201.66 g/mol

Water Solubility 0.26 g/L (at 21°C)[2]

Melting Point 158°C
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Potential Effects on Non-Target Aquatic Organisms
Due to the absence of specific data for Norazine, this section presents data for atrazine to

illustrate the potential ecotoxicological effects on aquatic life.

Aquatic Invertebrates
Daphnia magna is a standard model organism for aquatic invertebrate toxicity testing. Triazine

herbicides can affect their survival, reproduction, and mobility.

Table 2.1: Acute Toxicity of Atrazine to Daphnia magna

Endpoint Duration Value (mg/L) Reference

EC₅₀ (Immobilization) 48 hours 22.4 - 26.7 [3]

LC₅₀ 24 hours 40 [4]

LC₅₀ 48 hours 7 [4]

Fish
The toxicity of triazine herbicides to fish can vary significantly depending on the species, life

stage, and exposure duration. Effects can range from mortality at high concentrations to

sublethal impacts on growth, development, and reproduction.

Table 2.2: Acute Toxicity of Atrazine to Various Fish Species
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Species Endpoint Duration Value (mg/L) Reference

Rainbow trout

(Oncorhynchus

mykiss)

LC₅₀ 96 hours 4.9 - 15.0 [5]

Bluegill (Lepomis

macrochirus)
LC₅₀ 96 hours 4.9 - 15.0 [5]

Silver catfish

(Rhamdia

quelen)

LC₅₀ 96 hours 10.2 [6]

Common carp

(Cyprinus carpio)
LC₅₀ 96 hours 18.8 [7]

African Catfish

(Clarias

gariepinus)

LC₅₀ 96 hours 3.165 [8]

Algae
As photosynthesis inhibitors, triazine herbicides are expected to be toxic to algae, which are

primary producers in aquatic ecosystems. Effects are typically measured as inhibition of

growth.

Table 2.3: Effects of Atrazine on Algal Growth
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Species Endpoint Duration Value (µg/L) Reference

Scenedesmus

sp.
IC₅₀ 96 hours 6309 [9]

Chlorella kessleri Growth Inhibition -
Sublethal

concentrations
[10]

Various

freshwater algae
Growth Inhibition 14 days

100 - 1000

(significant

inhibition)

[11]

Chlorella vulgaris Growth Inhibition 4 days

1000 - 10000

(over 60%

inhibition)

[12]

Potential Effects on Non-Target Terrestrial
Organisms
This section outlines the potential impacts on terrestrial invertebrates and mammals, again

using atrazine data as a surrogate for Norazine.

Terrestrial Invertebrates
Earthworms are key bioindicators for soil health. Herbicides can affect their survival, growth,

and reproduction.

Table 3.1: Toxicity of Atrazine to Earthworms (Eisenia fetida, Aporrectodea caliginosa)

Test Type Endpoint Duration Value Reference

Filter Paper

Contact
LC₅₀ 48 hours 4.93 µg a.i./cm² [13]

Filter Paper

Contact
LC₅₀ 72 hours 0.026 µg/mL [14]

Soil Mixing (Clay

Soil)
LC₅₀ 10 days 3.118 µg/g soil [14]
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Mammals
Mammalian toxicity data is crucial for human health risk assessment. The data for atrazine

indicates low acute toxicity via oral and dermal routes.

Table 3.2: Acute Toxicity of Atrazine in Mammals

Species Route Endpoint Value (mg/kg) Reference

Rat Oral LD₅₀ 672 - 3090 [15][16]

Mouse Oral LD₅₀ 1750 [16]

Rabbit Oral LD₅₀ 750 [16]

Rabbit Dermal LD₅₀ >5,050 [17]

Potential Effects on Soil Microorganisms
Herbicides can alter the structure and function of soil microbial communities, which are vital for

nutrient cycling. Studies on atrazine show varied effects, from inhibition of certain groups to

utilization of the herbicide as a carbon or nitrogen source by others. Atrazine application has

been shown to significantly decrease soil microbial diversity and enzyme activity while

increasing microbial biomass and respiration.[18] Some studies indicate that long-term

application of atrazine may have little effect on the overall numbers of soil bacteria and fungi.

[19] However, it can negatively impact the diversity of microbial carbon source utilization.[20]

Experimental Protocols
Detailed experimental protocols are essential for the reproducibility and validation of

ecotoxicological studies. Below are generalized protocols for key experiments, based on

standard methodologies for herbicides like atrazine.

Aquatic Toxicity Testing: Daphnia magna Acute
Immobilization Test (OECD 202)

Test Organism:Daphnia magna neonates (<24 hours old).
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Test Substance: Norazine, dissolved in a suitable solvent if necessary, and then in dilution

water.

Test Concentrations: A geometric series of at least five concentrations and a control.

Test Conditions:

Temperature: 20 ± 2°C.

Photoperiod: 16 hours light, 8 hours dark.

Test vessels: Glass beakers.

Volume: At least 2 mL per daphnid.

Number of animals: At least 20 daphnids per concentration, divided into at least four

replicates.

Procedure:

Introduce neonates into the test vessels containing the respective concentrations of the

test substance.

Do not feed the animals during the test.

Observe for immobilization (daphnids that are not able to swim within 15 seconds after

gentle agitation of the test vessel) at 24 and 48 hours.

Data Analysis: Calculate the EC₅₀ (the concentration that causes immobilization in 50% of

the daphnids) for the 24-hour and 48-hour exposure periods using probit analysis or other

suitable statistical methods.

Terrestrial Toxicity Testing: Earthworm Acute Toxicity
Test (OECD 207)

Test Organism: Adult earthworms (Eisenia fetida) with a clitellum.

Test Method 1: Filter Paper Contact Test:
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Line the inside of test vessels with filter paper.

Apply a solution of Norazine in a volatile solvent to the filter paper. Allow the solvent to

evaporate.

Introduce one worm per vessel.

Seal the vessels and incubate in the dark at 20 ± 2°C.

Assess mortality at 24 and 48 hours.

Determine the LC₅₀.

Test Method 2: Artificial Soil Test:

Prepare an artificial soil mix (e.g., sand, kaolin clay, sphagnum peat).

Thoroughly mix Norazine into the soil at various concentrations.

Introduce a defined number of worms (e.g., 10) into each test container with the treated

soil.

Incubate at 20 ± 2°C with controlled lighting.

Assess mortality at 7 and 14 days.

Determine the LC₅₀.

Soil Microbial Toxicity Testing: Nitrogen Transformation
Test (OECD 216)

Soil: Use a natural agricultural soil or a defined artificial soil.

Test Substance: Apply Norazine to the soil at one or more concentrations, typically based on

the expected environmental concentration.

Procedure:

Amend the soil with a nitrogen source, such as lucerne meal.
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Incubate the treated and control soil samples under controlled aerobic conditions

(temperature and moisture).

Sample the soil at regular intervals (e.g., 0, 7, 14, and 28 days).

Extract and analyze the concentrations of ammonium and nitrate in the soil samples.

Data Analysis: Compare the rate of nitrification (conversion of ammonium to nitrate) in the

treated soils to the control. A difference of more than 25% after 28 days is generally

considered a significant effect.
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Caption: Mechanism of photosynthesis inhibition by Norazine.

General Experimental Workflow for Ecotoxicity
Assessment
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Phase 1: Planning and Preparation

Phase 2: Experimental Execution

Phase 3: Data Analysis and Reporting
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Caption: General workflow for assessing herbicide ecotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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